Cas no 1804774-01-3 (2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804774-01-3
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4835629
• Update Time: 2025-05-23

2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-2-4-3(12)1-5(14(15)16)6(13-4)17-7(9,10)11/h1H,2H2
• InChI Key： NOHCWDVBPYMIDD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1CF)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804774-01-3)

The compound 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804774-01-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a fluoromethyl group, an iodo substituent, a nitro group, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors increasingly demand novel compounds with enhanced efficacy and specificity.

One of the key reasons for the growing interest in 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine is its role in medicinal chemistry. The presence of both fluorine and iodine atoms in its structure allows for precise modifications, which are critical in the design of targeted therapies. For instance, fluorine incorporation is known to improve metabolic stability and bioavailability, while iodine can serve as a handle for further functionalization via cross-coupling reactions. These properties align with current trends in personalized medicine, where researchers seek compounds that can be tailored to specific biological targets.

In the realm of agrochemicals, this compound's nitro and trifluoromethoxy groups contribute to its potential as a pesticide intermediate. The agrochemical industry is under pressure to develop safer and more effective solutions due to increasing regulatory scrutiny and consumer demand for sustainable farming practices. 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine could play a pivotal role in addressing these challenges, as its structural features may lead to compounds with lower environmental impact and higher target specificity.

From a synthetic chemistry perspective, the compound's multifaceted reactivity makes it a valuable building block. The iodo substituent facilitates palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions, which are cornerstone methodologies in modern organic synthesis. Additionally, the nitro group can be reduced to an amine, opening avenues for further derivatization. These attributes are particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is essential.

The compound's physical and chemical properties also merit discussion. Its molecular weight and logP value suggest moderate lipophilicity, which is often desirable for compounds intended to cross biological membranes. Moreover, the trifluoromethoxy group is known to enhance both chemical stability and binding affinity in many biological systems. These characteristics are frequently searched by professionals in computational chemistry and molecular modeling, as they provide critical inputs for in silico predictions.

Another area of interest is the compound's potential in material science. The combination of fluorine and nitro groups can impart unique electronic properties, making it a candidate for developing advanced materials such as organic semiconductors or liquid crystals. This aligns with the broader trend of exploring multifunctional molecules that bridge gaps between traditional disciplines like chemistry and materials engineering.

In summary, 2-(Fluoromethyl)-3-iodo-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804774-01-3) represents a compelling case study in the intersection of synthetic versatility and applied science. Its relevance spans multiple high-impact fields, from life sciences to industrial applications, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation in chemical synthesis and molecular design.